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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5
CAS No.: 2140327-60-0
Cat. No.: B15559564
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
Carfentrazone-ethyl-d5, its mechanism of action, and detailed analytical methodologies.
Carfentrazone-ethyl-d5 is the deuterium-labeled analog of Carfentrazone-ethyl, a triazolone
herbicide.[1] It serves as an invaluable internal standard for quantitative analysis in research
and environmental monitoring.

Core Chemical and Physical Properties

Carfentrazone-ethyl-d5 shares most of its physical and chemical properties with its non-labeled
counterpart, Carfentrazone-ethyl. The primary difference lies in its increased molecular weight
due to the substitution of five hydrogen atoms with deuterium on the ethyl group.[2][3] This
isotopic labeling makes it ideal for use in mass spectrometry-based analytical methods.

Below is a summary of its key properties. Data for the unlabeled Carfentrazone-ethyl is
included for a comprehensive comparison where d5-specific data is not available.
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Carfentrazone-ethyl

Property Carfentrazone-ethyl-d5
(unlabeled)
1,1,2,2,2-pentadeuterioethyl 2-
ethyl 2-chloro-3-[2-chloro-5-[4-
chloro-3-[2-chloro-5-[4- )
] (difluoromethyl)-3-methyl-5-
IUPAC Name (difluoromethyl)-3-methyl-5- )
. 0x0-1,2,4-triazol-1-yl]-4-
0x0-1,2,4-triazol-1-yl]-4-
fluorophenyl]propanoate[4]
fluorophenyl]propanoate[3]
Ethyl-d5 2-chloro-3-{2-chloro-
5-[4-(difluoromethyl)-4,5-
Synonyms dihydro-3-methyl-5-oxo-1H- F8426][5]
1,2,4-triazol-1-yl]-4-fluoro-
phenyl}propionate[2]
CAS Number 2140327-60-0[1] 128639-02-1[4]

Molecular Formula

C15HoD5sCl2F3N3O3[1]

C15H14Cl2F3N303[4]

Molecular Weight

417.22 g/mol [2]

412.2 g/mol [4]

Accurate Mass

416.068[3]

411.0364312[4]

Physical State

Viscous yellow liquid[6]

Boiling Point

350-355 °C[6]

Density

1.457 g/lcm3 (at 20°C)[6]

Water Solubility

12 mg/L (20°C), 22 mg/L
(25°C)[4]

Organic Solvent Solubility

Miscible with acetone, ethanol,
ethyl acetate, methylene
chloride[4]

SMILES String

CIC1=C(CC(C(OC([2H])
([2HDC([2H]D)([2H])
[2H])=0)Cl)C=C(N2N=C(C)N(
C(F)F)C2=0)C(F)=C1[2]

C(OCC)
(=0)C(CC1=CC(=C(C=C1CI)F
YN2C(=0)N(C(=N2)C)C(F)F)CI

Herbicidal Mechanism of Action
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Carfentrazone-ethyl is a Group 14 (G) herbicide that acts as a potent inhibitor of the enzyme
protoporphyrinogen oxidase (PPO).[7][8] This enzyme is critical in the chlorophyll and heme
biosynthesis pathways. The inhibition of PPO leads to a cascade of cytotoxic events,
culminating in rapid cell death and tissue necrosis in susceptible plants.[7]

The key steps in the signaling pathway are:

PPO Inhibition: Carfentrazone-ethyl, after being absorbed by the foliage, inhibits PPO.[5][8]

e Substrate Accumulation: This inhibition causes the accumulation of the PPO substrate,
protoporphyrinogen IX, in the plant cells.[9]

» Oxidation and Photosensitization: Protoporphyrinogen IX leaks from the plastid and is rapidly
oxidized to protoporphyrin IX (Proto IX).[9]

o Reactive Oxygen Species (ROS) Generation: In the presence of light and oxygen, Proto 1X
acts as a powerful photosensitizer, generating highly destructive singlet oxygen.

» Membrane Disruption: The singlet oxygen initiates lipid peroxidation, leading to the rapid
disruption and destruction of cell membranes.[7][8]

o Cell Death: The loss of membrane integrity causes cellular contents to leak, resulting in rapid
cell collapse, tissue desiccation, and ultimately, plant death.[4] Symptoms of injury can
appear within hours of application.[7]
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Mechanism of Action for Carfentrazone-ethyl.

Experimental Protocols: Analysis in Soil

The quantification of Carfentrazone-ethyl and its metabolites in environmental samples like soll
requires a robust analytical method. Carfentrazone-ethyl-d5 is used as an internal standard to
ensure accuracy. The following protocol is based on established gas chromatography-mass
spectrometry (GC/MS) methods.[10][11]

1. Sample Extraction:
e A soil sample is subjected to reflux extraction using an acetonitrile/water mixture.[11]

e The resulting extract is concentrated using a rotary evaporator to remove the organic solvent
(acetonitrile).[11]
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The remaining aqueous sample is then acidified.[11]

. Sample Cleanup (Solid-Phase Extraction - SPE):

The acidified aqueous extract is passed through a C18 Solid Phase Extraction (SPE)
cartridge for initial cleanup.[11]

For further cleanup and isolation, a silica gel SPE cartridge can be used.[10]

The cartridge is first preconditioned with hexane.[10]

After loading the sample, the cartridge is rinsed with a hexane:ethyl acetate (95:5, v/v)
solution.[10]

The target analytes are then eluted from the cartridge using a hexane:ethyl acetate (8:2, v/v)
solution.[10]

. Derivatization:

Carfentrazone-ethyl's acid metabolites are not volatile enough for GC analysis and must be
derivatized.

The sample residue is reconstituted in ethyl ether and derivatized with a diazomethane
solution to methylate the acid groups.[10][11]

. Instrumental Analysis:

The final derivatized sample is concentrated under a nitrogen stream and reconstituted in
ethyl acetate.[10]

The sample is then injected into a GC/MS system for quantitative analysis. The use of
Carfentrazone-ethyl-d5 as an internal standard allows for precise quantification by correcting
for any analyte loss during sample preparation.
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Analytical workflow for Carfentrazone-ethyl in soil.
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Synthesis and Degradation

Synthesis: Carfentrazone-ethyl is typically synthesized via a multi-step chemical process. A
common route involves a diazo arylation reaction. This process starts with 1-(5-amino-4-chloro-
2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one, which reacts with acrylic acid
to form a key propionic acid intermediate.[5][12] This intermediate is then subjected to an
esterification reaction with ethanol in the presence of an acid catalyst (like concentrated sulfuric
acid) to yield the final Carfentrazone-ethyl product.[5][12] Alternative one-pot methods using
tert-butyl nitrite as a diazotization reagent have also been developed to improve efficiency.[13]
[14]

Environmental Degradation: Carfentrazone-ethyl is not persistent in the environment and
degrades relatively quickly in soil and water.[5][15]

o Hydrolysis: The primary degradation pathway is the rapid hydrolysis of the ethyl ester to its
free acid metabolite, carfentrazone-chloropropionic acid.[4][7]

o Further Degradation: This initial metabolite is then further broken down into a series of other
acidic products, including cinnamic, propionic, and benzoic acid derivatives.[4][7]

» Half-Life: The environmental half-life can range from a few hours to several days, depending
on conditions like pH and microbial activity.[7][16] For instance, the hydrolytic half-life is
about 8.6 days at pH 7 but shortens to 3.6 hours at pH 9.[4] Under aerobic aquatic
conditions, the half-life can be less than two days.[17] While the parent compound degrades
quickly, its major metabolites are more mobile and persistent, though they are not expected
to bioaccumulate.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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